Cas no 2122-72-7 (1H-Indole-3-aceticacid, heptyl ester)

• Product Name: 1H-Indole-3-aceticacid, heptyl ester
• CAS No: 2122-72-7
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 287823
• PubChem ID: 262534
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, heptyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, heptyl ester
• heptyl 2-(1H-indol-3-yl)acetate
• heptyl 1h-indol-3-ylacetate
• indol-3-yl-acetic acid heptyl ester
• Indol-3-yl-essigsaeure-heptylester
• DTXSID10294397
• NCIOpen2_007041
• NSC-96346
• 2122-72-7
• NSC96346

• Inchi： 1S/C17H23NO2/c1-2-3-4-5-8-11-20-17(19)12-14-13-18-16-10-7-6-9-15(14)16/h6-7,9-10,13,18H,2-5,8,11-12H2,1H3
• InChI Key： OXPKWHXCMHDEON-UHFFFAOYSA-N
• SMILES： O(C(CC1=CNC2C=CC=CC1=2)=O)CCCCCCC

Computed Properties

• Exact Mass: 273.17300
• Monoisotopic Mass: 273.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 416.5°Cat760mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.562
• PSA: 42.09000
• LogP: 4.22400